![molecular formula C6H9ClN2O2 B3027228 3-(1H-Pyrazol-1-yl)propanoic acid hydrochloride CAS No. 1255718-13-8](/img/structure/B3027228.png)
3-(1H-Pyrazol-1-yl)propanoic acid hydrochloride
Overview
Description
3-(1H-Pyrazol-1-yl)propanoic acid hydrochloride is a chemical compound with the empirical formula C6H9ClN2O2 . It is a solid substance . Pyrazole-bearing compounds, including this one, are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .
Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES stringO=C(O)CCN1N=CC=C1.[H]Cl
. The InChI representation is 1S/C6H8N2O2.ClH/c9-6(10)2-5-8-4-1-3-7-8;/h1,3-4H,2,5H2,(H,9,10);1H
. Physical And Chemical Properties Analysis
This compound is a solid substance . Its molecular weight is 176.60 . The compound’s specific physical and chemical properties such as melting point, boiling point, and density are not provided in the available resources.Scientific Research Applications
Synthesis and Structure Analysis
- Synthesis and Structure Determination : 3-(1H-Pyrazol-1-yl)propanoic acid hydrochloride has been synthesized in various forms, with single-crystal X-ray analysis being critical for unambiguous structure determination due to the complexity of spectroscopic identification of the regioisomers. For instance, Kumarasinghe et al. (2009) reported the synthesis of distinct regiospecific forms of this compound, emphasizing the importance of X-ray analysis for accurate structure identification (Kumarasinghe, Hruby, & Nichol, 2009).
Chemical Reactions and Synthesis Methods
- Chemical Reaction Studies : The compound has been involved in various chemical reactions and synthesis methods. For example, Deepa et al. (2012) explored the synthesis of 3-(1, 3-diphenyl-1H-pyrazol-4-yl) propanoic acids using diimide reduction, highlighting its role in chemical synthesis processes (Deepa, Babu, Parameshwar, & Reddy, 2012).
Applications in Biological Activities
- Sedative and Local Anesthetic Activities : Some derivatives of 3-(1H-Pyrazol-1-yl)propanoic acid have shown notable sedative and local anesthetic activities in mice, as well as antiaggregating activity in vitro. Bondavalli et al. (1990) synthesized N,N-disubstituted derivatives and reported these biological activities (Bondavalli, Bruno, Ranise, Schenone, Losasso, Donnoli, Stella, & Marmo, 1990).
Safety and Hazards
The safety data sheet for 3-(1H-Pyrazol-1-yl)propanoic acid hydrochloride indicates that it may be harmful if swallowed, inhaled, or absorbed through the skin. It may cause skin and eye irritation, and respiratory tract irritation . It should be handled with appropriate safety measures, including wearing protective gear and ensuring good ventilation .
Mechanism of Action
Target of Action
This compound is part of a unique collection of chemicals provided for early discovery researchers .
Mode of Action
It is known that pyrazole derivatives can exhibit a wide range of biological activities .
Biochemical Pathways
Pyrazole derivatives have been shown to interact with various biochemical pathways, contributing to their diverse biological activities .
Result of Action
Pyrazole derivatives have been associated with a variety of biological activities, including antibacterial, anti-inflammatory, anti-cancer, analgesic, anticonvulsant, anthelmintic, antioxidant, and herbicidal effects .
Action Environment
The action, efficacy, and stability of 3-(1H-Pyrazol-1-yl)propanoic acid hydrochloride can be influenced by various environmental factors. For instance, the compound should be stored in a well-ventilated place and the container should be kept tightly closed
properties
IUPAC Name |
3-pyrazol-1-ylpropanoic acid;hydrochloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O2.ClH/c9-6(10)2-5-8-4-1-3-7-8;/h1,3-4H,2,5H2,(H,9,10);1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJNKXIAOMFBRCU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)CCC(=O)O.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.60 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1255718-13-8 | |
Record name | 1H-Pyrazole-1-propanoic acid, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1255718-13-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.